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Compound of Interest

Compound Name: S 38093 hydrochloride

Cat. No.: B10780430

Get Quote

For Immediate Release

This document provides detailed application notes and protocols for S 38093 hydrochloride, a

potent and selective antagonist/inverse agonist of the histamine H3 receptor. It is intended for

researchers, scientists, and drug development professionals engaged in neurological and

psychiatric research. S 38093 hydrochloride is a valuable tool for investigating the role of the

histaminergic system in cognitive function, neurogenesis, and neuropathic pain.

Product Information
Product Name: S 38093 hydrochloride

Synonyms: S-38093, S38093 HCl

Chemical Formula: C₁₇H₂₅ClN₂O₂

Molecular Weight: 324.85 g/mol [1]

CAS Number: 1222097-72-4
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Mechanism of Action: S 38093 is a brain-penetrant antagonist and inverse agonist of the

histamine H3 receptor.[2][3] It exhibits moderate affinity for rat, mouse, and human H3

receptors.[2][3] By blocking the constitutively active H3 receptor, it increases the synthesis

and release of histamine and other neurotransmitters in the central nervous system.

Purchasing Information
S 38093 hydrochloride is available from various chemical suppliers for research purposes

only. Purity levels are typically greater than 98%.

Supplier Catalog Number (Example) Purity

MedChemExpress HY-19655A >98%

AdooQ Bioscience A19694 >99% (HPLC)

TargetMol T4087 99.95%

Storage and Stability:

Lyophilized Powder: Store at -20°C, desiccated. Stable for up to 36 months.[4]

In Solution: Prepare stock solutions in DMSO or ethanol. Store aliquots at -20°C and use

within one month to avoid loss of potency. Avoid multiple freeze-thaw cycles.[4]

Biological Activity
S 38093 hydrochloride has been characterized in a variety of in vitro and in vivo assays,

demonstrating its potency and selectivity for the histamine H3 receptor.

In Vitro Activity
The following table summarizes the key quantitative data for the in vitro activity of S 38093.
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Parameter Species Value (µM) Description

Ki Human 1.2

Inhibitor constant, a

measure of binding

affinity.[2][3][5]

Mouse 1.44

Inhibitor constant, a

measure of binding

affinity.[2][3][5]

Rat 8.8

Inhibitor constant, a

measure of binding

affinity.[2][3][5]

KB Human 0.11

Antagonist

dissociation constant

in a functional assay

(cAMP decrease).[2]

[3][5]

Mouse 0.65

Antagonist

dissociation constant

in a functional assay.

[2][3][5]

EC₅₀ Human 1.7

Half maximal effective

concentration for

inverse agonist

activity.[5]

Rat 9

Half maximal effective

concentration for

inverse agonist

activity.[5]

In Vivo Activity
S 38093 has demonstrated pro-cognitive and neurogenic effects in various animal models.
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Animal Model Dosing Regimen Key Findings Reference

Aged Mice

0.3, 1, and 3

mg/kg/day, p.o. for 28

days

Increased cell

proliferation, survival,

and maturation in the

dentate gyrus of the

hippocampus.

Improved

performance in a

context discrimination

task.[6]

Guilloux et al., 2017[6]

APPSWE Tg2576

Mice

3 mg/kg/day, p.o. for

28 days

Stimulated all steps of

adult hippocampal

neurogenesis.[6]

Guilloux et al., 2017[6]

Rats (Neuropathic

Pain)

Acute and chronic

administration

Exhibited significant

antihyperalgesic and

antiallodynic effects in

models of neuropathic

pain.[7]

Chaumette et al.,

2018[7]

Experimental Protocols
In Vitro Histamine H3 Receptor Binding Assay
(Representative Protocol)
This protocol is a representative method for determining the binding affinity (Ki) of S 38093
hydrochloride to the histamine H3 receptor.
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Preparation

Incubation

Separation

Quantification

Data Analysis

Prepare cell membranes expressing H3 receptor

Incubate membranes, radioligand, and S 38093 at 25°C

Prepare radioligand ([³H]-N-α-methylhistamine) Prepare serial dilutions of S 38093 hydrochloride

Separate bound from free radioligand by rapid filtration

Quantify bound radioactivity using liquid scintillation counting

Determine IC₅₀ and calculate Ki

Click to download full resolution via product page

Caption: Workflow for a histamine H3 receptor binding assay.

Methodology:

Membrane Preparation: Utilize cell membranes from a stable cell line (e.g., CHO-K1 or

HEK293) expressing the human histamine H3 receptor.

Reaction Mixture: In a 96-well plate, combine the cell membranes, a constant concentration

of the radioligand (e.g., [³H]-N-α-methylhistamine), and varying concentrations of S 38093
hydrochloride in a suitable assay buffer.
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Incubation: Incubate the reaction mixture for a defined period (e.g., 60 minutes) at room

temperature to allow binding to reach equilibrium.

Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate the

membrane-bound radioligand from the free radioligand.

Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound

radioligand.

Quantification: Measure the radioactivity retained on the filters using a liquid scintillation

counter.

Data Analysis: Determine the concentration of S 38093 hydrochloride that inhibits 50% of

the specific binding of the radioligand (IC₅₀). Calculate the inhibitor constant (Ki) using the

Cheng-Prusoff equation.

In Vivo Assessment of Adult Hippocampal Neurogenesis
in Mice (Adapted from Guilloux et al., 2017)
This protocol describes a method to assess the effects of chronic S 38093 hydrochloride
administration on adult hippocampal neurogenesis.[6]
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Treatment Phase

Cell Proliferation Labeling

Tissue Collection

Histology

Microscopy and Analysis

Administer S 38093 hydrochloride (p.o.) daily for 28 days

Inject BrdU (i.p.) to label dividing cells

Perfuse mice and collect brains

Section brains and perform immunohistochemistry

Image brain sections and quantify labeled cells

Click to download full resolution via product page

Caption: Experimental workflow for assessing in vivo neurogenesis.

Methodology:

Animal Model: Use adult mice (e.g., C57BL/6J).

Drug Administration: Administer S 38093 hydrochloride (0.3, 1, or 3 mg/kg) or vehicle daily

via oral gavage for 28 consecutive days.[6]
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BrdU Labeling: To label proliferating cells, administer 5-bromo-2'-deoxyuridine (BrdU) via

intraperitoneal (i.p.) injection at a specified time point during the treatment period. For cell

survival studies, BrdU is typically administered at the beginning of the treatment period.[8]

Tissue Processing: At the end of the treatment period, perfuse the mice with saline followed

by 4% paraformaldehyde. Post-fix the brains and prepare coronal sections.

Immunohistochemistry: Perform immunohistochemical staining for BrdU to identify newly

divided cells. Co-stain with neuronal markers (e.g., NeuN for mature neurons, DCX for

immature neurons) to determine the fate of the new cells.[9]

Quantification: Use stereological methods to quantify the number of BrdU-positive cells and

co-labeled cells in the dentate gyrus of the hippocampus.

Signaling Pathway
As an antagonist/inverse agonist of the histamine H3 receptor, S 38093 hydrochloride
modulates downstream signaling pathways. The H3 receptor is a G protein-coupled receptor

(GPCR) that primarily couples to the Gi/o family of G proteins.

S 38093 hydrochloride

Histamine H3 Receptor
 blocks

Increased Histamine Release

Gi/o Protein inhibits activation Adenylyl Cyclase inhibits cAMP decreases conversion of ATP to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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